4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo-

• CAS No.: 148581-41-3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-2-methyl-1-oxoisoquinoline-4-carboxamide
• InChI: InChI=1S/C15H19N3O2/c1-17(2)9-8-16-14(19)13-10-18(3)15(20)12-7-5-4-6-11(12)13/h4-7,10H,8-9H2,1-3H3,(H,16,19)
• InChI Key: WBWWSXIZSFIZNA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C2C1=O)C(=O)NCCN(C)C

Description

4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo- is a chemical compound with the molecular formula C12H12N2O2 and a molecular weight of 216.24 g/mol . This compound is known for its unique structure, which includes an isoquinoline ring system and a carboxamide group. It is primarily used in scientific research and industrial applications .

Preparation Methods

The synthesis of 4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo- involves several steps. One common synthetic route includes the reaction of isoquinoline with a carboxylic acid derivative under specific conditions to form the carboxamide group . The reaction conditions typically involve the use of a catalyst and a solvent to facilitate the reaction. Industrial production methods may vary, but they generally follow similar principles, with optimization for large-scale production .

Chemical Reactions Analysis

4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, and catalysts such as palladium on carbon . The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo- can be compared with other similar compounds, such as:

• 1,2-Dihydro-N-methoxy-N,2-dimethyl-1-oxo-4-isoquinolinecarboxamide
• 1,2-Dihydro-N,N-dimethyl-1-oxo-4-isoquinolinecarboxamide

These compounds share similar structural features but may differ in their specific functional groups or substituents, leading to variations in their chemical properties and applications . The uniqueness of 4-Isoquinolinecarboxamide, 1,2-dihydro-N-(2-(dimethylamino)ethyl)-2-methyl-1-oxo- lies in its specific combination of functional groups, which imparts distinct chemical and biological properties .